2-Cyano-3-(3-methylphenyl)-but-2-enoic acid ethyl ester

• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol
• IUPAC Name: ethyl 2-cyano-3-(3-methylphenyl)but-2-enoate
• InChI: InChI=1S/C14H15NO2/c1-4-17-14(16)13(9-15)11(3)12-7-5-6-10(2)8-12/h5-8H,4H2,1-3H3
• InChI Key: ALPTZAPCAFYXKJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=C(C)C1=CC=CC(=C1)C)C#N

Description

2-Cyano-3-(3-methylphenyl)-but-2-enoic acid ethyl ester is a useful research compound. Its molecular formula is C14H15NO2 and its molecular weight is 229.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3′-methylacetophenone (50 mmol), ethyl cyanoacetate (50 mmol), 25 acetic acid (1.14 mL) ammonium acetate (400 mg), and benzene (50 mL) was heated to reflux in a Dean-Stark apparatus. After approximately 10 hours, additional ethyl cyanoacetate (50 mmol), acetic acid (1.14 mL), and ammonium acetate (400 mg) are added. After an additional 10 hours, the reaction was cooled to room temperature, diluted with ethyl acetate (30 mL), washed with water (240 mL), brine (40 mL), and 30 dried (Na2SO4). After filtering, the extract was concentrated in vacuo and the desired product, as a mixture of E and Z-isomers, was isolated by column chromatography on silica gel, eluting with 5% ethyl acetate in petroleum ether. The purified oil solidified on standing at room temperature.